Cas no 2138272-09-8 (Glycine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-(tetrahydro-2H-pyran-4-yl)-)

• Product Name: Glycine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-(tetrahydro-2H-pyran-4-yl)-
• CAS No: 2138272-09-8
• MF: C₂₂H₂₃NO₅
• MW: 381.421726465225
• CID: 5949149
• PubChem ID: 165799383
• Update Time: 2025-05-20

Glycine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-(tetrahydro-2H-pyran-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-(tetrahydro-2H-pyran-4-yl)-
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(oxan-4-yl)amino)acetic acid
• EN300-657698
• 2138272-09-8
• Z2887848032
• N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-N-(tetrahydro-2H-pyran-4-yl)glycine

• Inchi： 1S/C22H23NO5/c24-21(25)13-23(15-9-11-27-12-10-15)22(26)28-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20H,9-14H2,(H,24,25)
• InChI Key： RRWHOAHYHWXGET-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(C(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O)C1CCOCC1

Computed Properties

• Exact Mass: 381.15762283g/mol
• Monoisotopic Mass: 381.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 591.0±50.0 °C(Predicted)
• pka: 3.82±0.10(Predicted)

Additional information on Glycine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-(tetrahydro-2H-pyran-4-yl)-

Comprehensive Overview of Glycine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-(tetrahydro-2H-pyran-4-yl)- (CAS No. 2138272-09-8)

The compound Glycine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-(tetrahydro-2H-pyran-4-yl)-, identified by its CAS No. 2138272-09-8, is a specialized derivative of glycine, an amino acid widely utilized in peptide synthesis and pharmaceutical research. This molecule incorporates the Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group, a cornerstone in solid-phase peptide synthesis (SPPS), and a tetrahydro-2H-pyran-4-yl moiety, which enhances its solubility and stability. The unique combination of these functional groups makes it a valuable building block for researchers developing novel therapeutics, particularly in the fields of oncology, neurology, and immunology.

In recent years, the demand for Fmoc-protected amino acids has surged due to their critical role in peptide-based drug discovery. With the rise of personalized medicine and bioconjugation techniques, compounds like Glycine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-(tetrahydro-2H-pyran-4-yl)- have gained attention for their ability to facilitate the synthesis of complex peptide architectures. Researchers often search for "Fmoc-glycine derivatives" or "peptide synthesis reagents" to identify high-purity intermediates, underscoring the importance of this compound in modern biochemical applications.

The tetrahydro-2H-pyran-4-yl group in this glycine derivative offers distinct advantages, such as improved metabolic stability and bioavailability, which are highly sought-after properties in drug development. This aligns with the growing interest in "prodrug design" and "targeted drug delivery systems," as evidenced by frequent queries in scientific databases. Additionally, the compound's compatibility with automated peptide synthesizers makes it a practical choice for high-throughput screening (HTS) platforms, a hotspot in AI-driven drug discovery initiatives.

From a synthetic chemistry perspective, CAS No. 2138272-09-8 exemplifies the convergence of traditional organic chemistry and cutting-edge biotechnological applications. Its structural features are frequently discussed in forums focusing on "green chemistry alternatives" and "sustainable peptide synthesis," reflecting the industry's shift toward environmentally friendly protocols. The compound's stability under acidic and basic conditions further broadens its utility in multi-step reactions, a topic often explored in "peptide coupling optimization" studies.

In conclusion, Glycine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-(tetrahydro-2H-pyran-4-yl)- represents a versatile tool for researchers navigating the complexities of peptide engineering. Its relevance to trending topics like "mRNA therapeutics" and "precision oncology" ensures its continued prominence in scientific literature. As the pharmaceutical landscape evolves, this compound will likely remain a key player in bridging the gap between laboratory research and clinical applications.